Journal Name:Journal of Analytical Atomic Spectrometry
Journal ISSN:0267-9477
IF:4.351
Journal Website:http://pubs.rsc.org/en/journals/journalissues/ja
Year of Origin:1986
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:210
Publishing Cycle:Monthly
OA or Not:Not
Feature–target pairing in machine learning for battery health diagnosis and prognosis: A critical review
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-03-25 , DOI: 10.1002/eom2.12345
Lithium-ion batteries (LIBs) have been dominating the markets of electric vehicles and grid energy storage. Accurate monitoring of battery health status has been one of the most critical challenges of the battery industry. Machine learning (ML) has been widely applied to battery health estimation as well as prediction. Here, by investigating the specific features and targets, we comprehensively discuss task-oriented ML implementation in various application scenarios in the field of battery health. This review explores the tasks assisted by ML based on multi-level cell degradation. We highlight opportunities and significance of considering the potential feature–target pair during the ML model training to identify more health information about LIBs as well as shed light into designing tasks for new application scenarios.
Detail
Advances of sulfide-type solid-state batteries with negative electrodes: Progress and perspectives
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-03-13 , DOI: 10.1002/eom2.12338
All-solid-state battery (ASSB) technology is the focus of considerable interest owing to their safety and the fact that their high energy density meets the requirements of emerging battery applications, such as electric vehicles and energy storage systems (ESSs). In light of this, current research on high-energy ASSBs harnesses the benefits of solid-state battery systems by employing anode materials with high energy densities. Owing to the excellent physical safety of solid electrolytes, it is possible to build a battery with high energy density by using high-energy negative electrode materials and decreasing the amount of electrolyte in the battery system. Sulfide-based ASSBs with high ionic conductivity and low physical contact resistance is recently receiving considerable attention. This review provides a summary on various anode materials for ASSBs operating under electrochemically reducing conditions from the perspective of electrochemical and physical safety. The electrochemical and physical properties of sulfide electrolytes used for lithium (Li) metal and particle-type anode materials are presented, as well as strategies for mitigating interfacial failures in solid-state cells through interlayer and electrode design.
Detail
Simulation model of a non-contact triboelectric nanogenerator based on electrostatic induction
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-07-02 , DOI: 10.1002/eom2.12392
Based on the coupling effects of contact electrification and electrostatic induction, a triboelectric nanogenerator (TENG) can convert mechanical energy into electric power, which is at the cutting edge of alternative energy technology. Although a considerable number of TENGs with different configurations have been designed, some of them however, which only depend on the electrostatic induction effect have not received enough attention. Here, a non-contact TENG model consists of copper rings and charged dielectric sphere is presented, which is aimed at exploring the working process of TENGs caused by electrostatic induction. Two classical models, including vertical and horizontal double copper rings models are also proposed. Relevant advanced and accurate models of TENGs have been established through the finite element method. We anticipate that the constructed model and theoretical analysis are helpful for the design of non-contact model TENGs with complicated geometric construction, and expand their applications in various fields.
Detail
In situ tailoring solid electrolyte interphase of three-dimensional Li metal electrode for enhanced Coulombic efficiency
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-05-03 , DOI: 10.1002/eom2.12354
Although three-dimensional (3D) lithium metal electrode is effective in restricting the Li dendrite growth upon cycling, problems associated with the unstable electrode/electrolyte interphase become more severe due to increased interfacial area that is intrinsic of the 3D structures, being a major cause for the low Columbic efficiency. While building a desirable solid electrolyte interphase (SEI) serves as an effective solution to improve the electrode/electrolyte interfacial stability, the 3D nature of the electrode makes the task challenging. In the present work, we demonstrated the in-situ formation of SEI on chemically/structurally modified carbon cloth that is used as the 3D host electrode for Li metal. Here we show that ZnS/ZnO nanotube arrays uniformly grown on the carbon cloth served as precursors for the in-situ formation of Li2S/Li2O/LiZn containing artificial SEI in the first lithiation process. While Li2S and Li2O are preferred components in SEI, the in situ generated Zn functions as a lithiophilic site that guides the uniform lithium deposition upon repeated charging/discharging process. As a result, symmetric cells adopting the O-, S-, and Zn- modified 3D anode demonstrate significantly improved Coulombic efficiency (99.2% over 400 cycles at 1 mA cm−2/1 mA h cm−2). Furthermore, the Li/ZSONT/CC//LiFePO4 full cell shows a capacity retention of 71% after 4000 cycles at 2C. The present work sheds light on effective design strategies for SEI formation on a 3D electrode host with controllable SEI composition.
Detail
Single-atom surface anchoring strategy via atomic layer deposition to achieve dual catalysts with remarkable electrochemical performance
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-04-25 , DOI: 10.1002/eom2.12351
Pt-Ir catalysts have been widely applied in unitized regenerative fuel cells due to their great activity for the oxygen reduction reaction (ORR) and oxygen evolution reaction (OER). However, the application of noble metals is seriously hindered by their high cost and low abundance. To reduce the noble metals loading and catalyst cost, the atomic layer deposition is applied to selectively surface anchoring of Ir single atoms (SA) on Pt nanoparticles (NP). With the formation of SA-NP composite structure, the IrSA-PtNP catalyst exhibits significantly improved performance, achieving 2.0- and 90-times mass activity by comparison with the benchmark Pt/C catalyst for the ORR and OER, respectively. Density functional theory calculations indicate that the SA-NP cooperation synergy endows the IrSA-PtNP catalyst to surpass the bifunctional catalytic activity limit of Pt-Ir NPs. This work provides a novel strategy for the construction of high-performing dual catalyst through designing the single atom anchoring on NPs.
Detail
Phosphonate-influenced Diels-Alder chemistry toward multi-path recyclable, fire safe thermoset and its carbon fiber composites
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-06-28 , DOI: 10.1002/eom2.12388
Dynamic covalent chemistry offers a solution to tackle the recycling issue of epoxy resins (EPs) and their carbon fiber-reinforced composites; however, the vulnerability to creep associated with the inflammable nature of the EPs are the key obstacles for their applications. Herein, we propose a feasible and facile strategy to overcome these obstacles by incorporating phosphorus-influenced Diels-Alder (DA) chemistry to construct dynamic epoxy networks. In the strategy, the electron-withdrawing phosphonate in the dienophile maleimide greatly promotes the thermal stability of the DA reaction, exhibiting excellent creep resistance, repairability, and malleability; while its flame-retardant activity improves the fire safety of the resultant thermosets. Meanwhile, nondestructive recycling of carbon fiber is achieved. The ease with which EP and its composites can be manufactured, used, recycled and re-used–without losing service performance–points to new orientation in sustainable composites.
Detail
Recycling of graphite anode from spent lithium-ion batteries: Advances and perspectives
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-01-14 , DOI: 10.1002/eom2.12321
There is growing production for lithium-ion batteries (LIBs) to satisfy the booming development renewable energy storage systems. Meanwhile, amounts of spent LIBs have been generated and will become more soon. Therefore, the proper disposal of these spent LIBs is of significant importance. Graphite is the dominant anode in most commercial LIBs. This review specifically focuses on the recent advances in the recycling of graphite anode (GA) from spent LIBs. It covers the significance of GA recycling from spent LIBs, the introduction of the GA aging mechanisms in LIBs, the summary of the developed GA recovery strategies, and the highlight of reclaimed GA for potential applications. In addition, the prospect related to the future challenges of GA recycling is given at the end. It is expected that this review will provide practical guidance for researchers engaged in the field of spent LIBs recycling.
Detail
A smart mechanical-energy harvesting and self-heating textile device for photo-thermal energy utilization
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-02-27 , DOI: 10.1002/eom2.12337
A smart textile that could harvest mechanical-energy for photo-thermal energy utilization facilitates the development of a flexible self-heating wearable device. This study presents novel triboelectric materials with a dynamic-bond-cross-linking azobenzene-based polymer (PAzo-M) with diverse metal ions. The flexible nylon fabric coated with PAzo-M (NF@PAzo-M) serves as a friction layer of the photothermal triboelectric nanogenerator (PT-TENG) to harvest human mechanical energy. The prepared PT-TENG could exhibit a maximum open-circuit voltage of up to 188.8 V with excellent electron loss capability because of its minimum vertical electron affinity of internal ion. And it can harvest mechanical energy from human motion (0.5–1 Hz) to drive the self-powering irradiation of ultraviolet light or visible light, leading to the reversible isomerization of NF@PAzo-M. The NF@PAzo-M textile cyclically utilizes photo-thermal energy for self-heating. These results suggest new opportunities to harvest human mechanical energy for self-powering multifunctional wearable devices for functions.
Detail
Eco-friendly perovskite solar cells: From materials design to device processing and recycling
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-04-25 , DOI: 10.1002/eom2.12352
With the skyrocketed power conversion efficiency and enhanced lifetime of perovskite solar cells (PVSCs), the environmental issues from materials to device processing, operation, and recycling become critical for their commercialization. Developing eco-friendly PVSCs via the exploration of lead-free perovskite materials, non-toxic solvents, and effective lead-adsorbing materials are the key points to realizing eco-friendly PVSCs, which have drawn significant attention in the past 3 years. This critical review presents a comprehensive overview of the recent progress of eco-friendly PVSCs in a close loop, including eco-friendly perovskite materials, eco-friendly device processing, eco-friendly device operation, and eco-friendly perovskite recycling. The innovation of perovskite materials, criteria of green solvent selection, and design principles of lead adsorbents are thoroughly introduced, with their combination for the device processing and operation well explained. An outlook of further material innovation and device optimization is provided to offer instruction for the development of this research field.
Detail
Stay healthy under global warming: A review of wearable technology for thermoregulation
Journal of Analytical Atomic Spectrometry ( IF 4.351 ) Pub Date: 2023-07-21 , DOI: 10.1002/eom2.12396
Global warming has been affecting human health, including direct mortality and morbidity from extreme heat, storms, drought, and indirect infectious diseases. It is not only “global” but extremely “personal”—it is a matter of life and death for many of us. In this perspective, we propose the use of wearable technologies for localized personal thermoregulation as an innovative method to reduce the impact on health and enable wider adaptability to extreme thermal environments. The state-of-the-art thermoregulation methods and wearable sensing technologies are summarized. In addition, the feasibility of thermoregulation technology in preventive medicine for promoting health under climate change is comprehensively discussed. Further, we provide an outlook on health-oriented closed loop that can be achieved based on parallel thermoregulation and multiple data inputs from the physiological, environmental, and psychological cues, which could promote individuals and the public to better adapt to global warming.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学3区 CHEMISTRY, ANALYTICAL 分析化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
28.30 104 Science Citation Index Science Citation Index Expanded Not
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